N-Isochroman-1-ylmethyl-3-methoxy-4-propoxy-benzamide

• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol
• IUPAC Name: N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-methoxy-4-propoxybenzamide
• InChI: InChI=1S/C21H25NO4/c1-3-11-25-18-9-8-16(13-19(18)24-2)21(23)22-14-20-17-7-5-4-6-15(17)10-12-26-20/h4-9,13,20H,3,10-12,14H2,1-2H3,(H,22,23)
• InChI Key: FAAAZDJDCJDIKJ-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=C(C=C1)C(=O)NCC2C3=CC=CC=C3CCO2)OC
• solubility: 4.7 [ug/mL]

Description

N-Isochroman-1-ylmethyl-3-methoxy-4-propoxy-benzamide is a chemical compound that has been the focus of scientific research due to its potential use in various applications. This compound belongs to the class of benzamides and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of N-Isochroman-1-ylmethyl-3-methoxy-4-propoxy-benzamide has been investigated in various studies. One study suggested that it acts as an HDAC inhibitor, which could lead to the accumulation of acetylated histones and the activation of tumor suppressor genes. Another study suggested that it acts as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).
Biochemical and Physiological Effects
The biochemical and physiological effects of N-Isochroman-1-ylmethyl-3-methoxy-4-propoxy-benzamide have been studied in various research studies. One study showed that it could induce cell cycle arrest and apoptosis in cancer cells. Another study showed that it could reduce inflammation in animal models of rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

N-Isochroman-1-ylmethyl-3-methoxy-4-propoxy-benzamide has several advantages and limitations for lab experiments. One advantage is that it has been shown to have potential anti-cancer and anti-inflammatory properties, which could be useful in the development of new drugs. Another advantage is that it has been synthesized using various methods, which could allow for the optimization of its synthesis. One limitation is that its mechanism of action is not fully understood, which could make it difficult to develop new drugs based on this compound.

Future Directions

Several future directions for research on N-Isochroman-1-ylmethyl-3-methoxy-4-propoxy-benzamide have been proposed. One direction is to investigate its use as a potential treatment for various types of cancer, such as breast cancer and lung cancer. Another direction is to investigate its use as a potential treatment for autoimmune diseases such as multiple sclerosis and lupus. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its synthesis for use in drug development.
Conclusion
In conclusion, N-Isochroman-1-ylmethyl-3-methoxy-4-propoxy-benzamide is a chemical compound that has been the focus of scientific research due to its potential use in various applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of this compound in the development of new drugs.

Synthesis Methods

The synthesis of N-Isochroman-1-ylmethyl-3-methoxy-4-propoxy-benzamide has been reported in various research studies. One method involves the reaction of isochroman-1-carboxylic acid with thionyl chloride to form isochroman-1-yl chloride. This is then reacted with N-(3-methoxy-4-propoxyphenyl) acetamide in the presence of a base to form the desired compound. Another method involves the reaction of isochroman-1-carboxylic acid with N-(3-methoxy-4-propoxyphenyl) acetamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the desired compound.

Scientific Research Applications

N-Isochroman-1-ylmethyl-3-methoxy-4-propoxy-benzamide has been studied for its potential use in various scientific research applications. One study investigated its use as a histone deacetylase (HDAC) inhibitor, which is a class of compounds that have been shown to have anti-cancer properties. Another study investigated its use as a potential anti-inflammatory agent, which could have applications in the treatment of various inflammatory conditions such as rheumatoid arthritis.